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Compound of Interest

Compound Name: 4-(4-Aminophenoxy)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(4-Aminophenoxy)pyridine is a key structural motif and a versatile intermediate in medicinal
chemistry. Its derivatives are foundational scaffolds for a multitude of biologically active
compounds, most notably multi-kinase inhibitors used in oncology.[1] The primary aromatic
amino group serves as a crucial handle for chemical modification, allowing for the synthesis of
diverse compound libraries to explore structure-activity relationships (SAR).

Derivatives of this core structure are integral to the development of targeted cancer therapies
that inhibit critical signaling pathways responsible for tumor proliferation and angiogenesis,
such as the Raf/MEK/ERK pathway.[1] The multi-kinase inhibitor Sorafenib, used in the
treatment of advanced renal cell and hepatocellular carcinoma, is a prominent example derived
from this scaffold.[2] This document provides detailed application notes and experimental
protocols for several common and effective techniques to derivatize the amino group of 4-(4-
Aminophenoxy)pyridine.
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Acylation Workflow
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Chromatography or
Recrystallization

N-(4-(pyridin-4-yloxy)phenyl)acetamide
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Sulfonylation Workflow

Dissolve Amine in
Pyridine (Solvent & Base)

y

Add Sulfonyl Chloride
(e.g., Tosyl Chloride)
portion-wise at 0°C

'

Stir at Room Temp
(Monitor by TLC)

l

Pour onto Ice/Water
& Filter Precipitate

l

Wash with Water
& Recrystallize

N-(4-(pyridin-4-yloxy)phenyl)
-4-methylbenzenesulfonamide
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Reductive Amination Workflow

Combine Amine, Aldehyde/Ketone,
& Solvent (e.g., DCE)

y

Stir to form Imine intermediate
(Optional: add Acetic Acid)

y

Add Reducing Agent
(e.g., NaBH(OAC)3)

y

Stir at Room Temp
(Monitor by TLC)

y

Quench with ag. NaHCOs
& Extract

y

Dry, Concentrate
& Purify

N-alkyl-4-(pyridin-4-yloxy)aniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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